Cas no 13208-68-9 (Urea,N-(2-chlorophenyl)-N'-(4-chlorophenyl)-)
13208-68-9 structure
Product Name:Urea,N-(2-chlorophenyl)-N'-(4-chlorophenyl)-
CAS No:13208-68-9
MF:C13H10Cl2N2O
MW:281.13730096817
CID:234523
PubChem ID:295011
Update Time:2025-04-19
Urea,N-(2-chlorophenyl)-N'-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-chlorophenyl)-N'-(4-chlorophenyl)-
- 1-(2-chlorophenyl)-3-(4-chlorophenyl)urea
- AC1L6N6P
- AC1Q3JPM
- ARONIS004872
- CHEMBL1688037
- N-(2-chloro-phenyl)-N'-(4-chloro-phenyl)-urea
- N-(2-Chlor-phenyl)-N'-(4-chlor-phenyl)-harnstoff
- NSC164167
- Oprea1_747721
- 13208-68-9
- NSC-164167
- DTXSID60304096
- SR-01000197184
- SR-01000197184-1
- AKOS000494176
- SCHEMBL10712301
- N-(2-chlorophenyl)-N'-(4-chlorophenyl)urea
-
- Inchi: 1S/C13H10Cl2N2O/c14-9-5-7-10(8-6-9)16-13(18)17-12-4-2-1-3-11(12)15/h1-8H,(H2,16,17,18)
- InChI Key: KASPPLQOOHZAID-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(NC1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 280.0172
- Monoisotopic Mass: 280.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 314.5°Cat760mmHg
- Flash Point: 144°C
- Refractive Index: 1.699
- PSA: 41.13
- LogP: 4.78340
Urea,N-(2-chlorophenyl)-N'-(4-chlorophenyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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